Cas no 133390-58-6 (2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride)

• Product Name: 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride
• CAS No: 133390-58-6
• MF: C₂₂H₂₄Cl₂N₂
• MW: 387.345363616943
• CID: 1093141
• PubChem ID: 72942624
• Update Time: 2025-08-02

2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride
• 2-[(4-phenyl-3,4-dihydro-1H-isoquinolin-2-yl)methyl]aniline,dihydrochloride
• 133390-58-6

• Inchi： 1S/C22H22N2.2ClH/c23-22-13-7-5-11-19(22)15-24-14-18-10-4-6-12-20(18)21(16-24)17-8-2-1-3-9-17;;/h1-13,21H,14-16,23H2;2*1H
• InChI Key： WUCJZDMXJWJGSV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2N)CC2C=CC=CC=2C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 386.1316542g/mol
• Monoisotopic Mass: 386.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride

Introduction to 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride (CAS No. 133390-58-6)

2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride (CAS No. 133390-58-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of aniline and dihydroisoquinoline, and it has been extensively studied for its potential therapeutic applications.

The structure of 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride features a central aniline moiety linked to a substituted dihydroisoquinoline ring. The presence of the phenyl group and the dihydrochloride salt form contribute to its unique chemical and biological properties. The compound's molecular formula is C₂₀H₂₁N₃·2HCl, with a molecular weight of approximately 377.86 g/mol.

In recent years, 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride has been the subject of numerous scientific investigations due to its potential as a lead compound in drug discovery. Research has focused on its pharmacological activities, including its interactions with various biological targets and its efficacy in treating specific diseases.

One of the key areas of interest is the compound's activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. Studies have shown that 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride exhibits potent SSRI activity, making it a promising candidate for further development in this therapeutic area.

Beyond its SSRI properties, 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride has also demonstrated potential as an antipsychotic agent. Research conducted by several laboratories has indicated that the compound can modulate dopamine receptors, which are implicated in various psychiatric conditions such as schizophrenia. This dual action on serotonin and dopamine receptors suggests that the compound may have a broader therapeutic profile than currently available drugs.

In addition to its pharmacological activities, the physicochemical properties of 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride have been thoroughly characterized. The compound is highly soluble in water and organic solvents, which facilitates its use in both in vitro and in vivo studies. Its stability under various conditions has also been evaluated, ensuring that it remains active during storage and administration.

Clinical trials are currently underway to assess the safety and efficacy of 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.

The synthesis of 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride involves several steps, including the formation of the aniline derivative and subsequent coupling with the dihydroisoquinoline moiety. The process can be optimized to achieve high yields and purity levels, which is crucial for large-scale production and pharmaceutical applications.

In conclusion, 2-((4-Phenyl-3,4-dihydroisoquinolin-2(1H)-yl)methyl)aniline dihydrochloride (CAS No. 133390-58-6) represents a promising compound with significant potential in the development of new therapeutic agents. Its unique chemical structure and diverse pharmacological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.